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Compound of Interest

Compound Name: Calcium acrylate

Cat. No.: B1594391

Essential Safety & Handling Guide: Calcium
Acrylate

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Calcium Acrylate (CAS No: 6292-01-9), designed for researchers, scientists, and
drug development professionals. Following these procedural steps is essential for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Classification

Calcium acrylate is classified as a substance that causes serious eye irritation.[1] In its solid
form, it is a dust hazard, and appropriate measures must be taken to avoid inhalation and
contact.
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Hazard Class GHS Classification  Signal Word Hazard Statement

H319 - Causes

Eye Irritation Category 2A Warning serious eye
irritation[1]

May cause irritation to
Inhalation Not Classified - the respiratory tract[1]

[2]

May cause skin

Skin Contact Not Classified o
irritation[1][2]

May be harmful if

Ingestion Not Classified
swallowed[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
Emergency eye wash fountains and safety showers must be readily available in the immediate

vicinity of any potential exposure.[1]
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Protection Area

Required PPE

Specifications & Best
Practices

Eye/Face Protection

Chemical Goggles

Must conform to EN 166 (EU)
or NIOSH (US) standards.[3]

Contact lenses should not be
worn when handling this

chemical.[1]

Hand Protection

Neoprene or Nitrile Rubber

Gloves

Gloves must be inspected prior
to use.[3] Wash and dry hands
thoroughly after handling.[1]

Body Protection

Protective Clothing

Wear suitable protective
clothing to prevent skin
contact.[1] For significant
contamination risk, fire/flame
resistant and impervious

clothing may be necessary.[3]

Respiratory Protection

NIOSH-certified Dust

Respirator

Required where exposure
through inhalation may occur,
such as when handling the
powder form.[1] Use in a well-

ventilated area is crucial.[3][4]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational workflow is critical for safety. This protocol outlines the step-

by-step process for handling calcium acrylate from preparation through disposal.
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1. Preparation Phase

Ensure proper ventilation
(fume hood, local exhaust)

\ 4

Locate nearest safety shower
and eyewash station

\ 4

Inspect all required PPE
for integrity

\ 4

Don all required PPE:
Goggles, Gloves, Lab Coat

2. Handl‘ ;1g Phase

Handle in a designated area,
preferably a fume hood

Avoid dust formation;
do not breathe dust

Weigh and transfer carefully

Keep container tightly closed
when not in use

3. Post—Handl:?g & Disposal

Decontaminate work surfaces

Remove PPE carefully

Wash hands thoroughly

Dispose of waste in a sealed,
labeled container

Store chemical in a cool, dry,

well-ventilated area away
from incompatible materials

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Calcium Acrylate.
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Experimental Protocol: Step-by-Step Handling
e Preparation:

o Ensure the work area has adequate ventilation, such as a chemical fume hood or local
exhaust.[1][3]

o Confirm the location and functionality of the nearest emergency eyewash station and
safety shower.[1]

o Assemble all necessary PPE: chemical goggles, neoprene or nitrile gloves, and a lab coat.
[1] Inspect each item for damage.

o Don all PPE before entering the handling area.

e Handling:

[e]

Conduct all manipulations of calcium acrylate powder inside a fume hood to minimize
dust exposure.[1]

[e]

Avoid actions that could generate dust, such as vigorous scooping or pouring from a
height.

[e]

When weighing or transferring the substance, use appropriate tools to maintain control.

o

Keep the primary container tightly sealed when not in immediate use.[1]

e Storage & Post-Handling:

o

Store calcium acrylate in a tightly closed, sealed container in a cool, dry, and well-
ventilated place.[1][3]

[¢]

Keep away from heat, direct sunlight, and incompatible materials such as oxidizing
agents, phosphates, soluble carbonates, and sulfuric acid.[1]

[¢]

After handling, decontaminate the work area.

[e]

Carefully remove PPE, avoiding contact with contaminated surfaces.
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o Wash hands and other exposed areas thoroughly with mild soap and water.[1]

Emergency & Disposal Plans

Immediate and correct response to an emergency is critical. All personnel must be familiar with
these procedures before handling the chemical.

e

Accidental Release / Sﬁl/ll/ Personnel Exposure
Evacuate unnecessary Remove victim from
personnel exposure source
j EYES: SKIN: INHALATION:
Immediately flush with water Wash with plenty of Move to fresh air.
Ensure proper ventilation for at least 15 minutes. soap and water. If breathing is difficult,
Remove contact lenses. Remove contaminated clothing. give oxygen.
j Seek medical attention. Seek medical attention. Seek medical advice.

Don appropriate PPE,
including respiratory protection

'

Contain spill with dikes
or absorbents

4

Sweep or shovel solid material
into a suitable container for disposal

A

Prevent entry into sewers
and public waters
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Caption: Emergency Response Protocol for Calcium Acrylate.

First-Aid Measures

In case of exposure, follow these immediate steps while seeking medical attention.

Exposure Route First-Aid Protocol

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses if
Eye Contact ] o

present and easy to do. Continue rinsing. Get

medical advice/attention.[1]

Remove contaminated clothing. Wash the
Skin Contact affected area with plenty of soap and water. Get

medical advice if irritation persists.[1][3]

Remove the victim to fresh air and keep them at
Inhalation rest in a comfortable breathing position. If

feeling unwell, seek medical advice.[1][3]

Never give anything by mouth to an
Ingestion unconscious person. Get medical

advice/attention.[1]

Accidental Release Measures

Evacuate: Evacuate unnecessary personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Protect: Do not attempt cleanup without suitable protective equipment, including respiratory
protection, gloves, and goggles.[1]

Contain: Prevent the spill from entering sewers or public waters.[1] Use dikes or absorbents
for containment if necessary.[1]
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o Clean-up: Carefully sweep or shovel the spilled solid material into an appropriate, labeled
container for disposal.[1]

Disposal Plan

o Chemical Waste: Dispose of calcium acrylate waste and residues at a licensed hazardous
waste disposal site.[1]

o Contaminated Materials: Dispose of contaminated PPE and cleanup materials in the same
manner as the chemical waste.

» Environmental Precaution: Do not dispose of waste into sewers or release it into the
environment.[1][2][3] All disposal must be done in accordance with local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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